N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C22H17ClN2O2S/c1-14-5-4-6-16(11-14)27-13-21(26)24-15-9-10-17(18(23)12-15)22-25-19-7-2-3-8-20(19)28-22/h2-12H,13H2,1H3,(H,24,26)
• InChI Key: NBPKSHZVZPXRJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC(=C(C=C2)C3=NC4=CC=CC=C4S3)Cl
• Molecular Formula: C22H17ClN2O2S
• Molecular Weight: 408.9 g/mol

Description

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-(3-methylphenoxy)acetamide, commonly known as BCA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BCA is a member of the benzothiazole family, which has been widely studied for its diverse biological activities.

Mechanism of Action

The mechanism of action of BCA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. BCA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins, which play a role in inflammation and pain. BCA has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects
BCA has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that BCA inhibits the proliferation and migration of cancer cells, reduces the production of inflammatory cytokines, and protects against oxidative stress. In vivo studies have shown that BCA reduces the growth of tumors, attenuates inflammation, and improves glucose metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using BCA in lab experiments include its low toxicity, high solubility in water and organic solvents, and ease of synthesis. However, the limitations of using BCA in lab experiments include its relatively low potency compared to other compounds with similar biological activities and the lack of information on its pharmacokinetics and pharmacodynamics.

Future Directions

For the research on BCA include investigating the structure-activity relationship, studying the pharmacokinetics and pharmacodynamics, and exploring its potential use in bioimaging and metal ion complexation.

Scientific Research Applications

BCA has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, anti-diabetic, and anti-oxidant properties. BCA has also been investigated for its potential use as a fluorescent probe in bioimaging and as a ligand in metal ion complexation.